Cas no 1807244-07-0 (Methyl 4-bromo-2,3-difluorobenzoate)

• Product Name: Methyl 4-bromo-2,3-difluorobenzoate
• CAS No: 1807244-07-0
• MF: C₈H₅BrF₂O₂
• MW: 251.024908781052
• MDL: MFCD27578309
• CID: 4618651
• PubChem ID: 75487933
• Update Time: 2025-08-05

Methyl 4-bromo-2,3-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-2,3-difluorobenzoate
• METHYL4-BROMO-2,3-DIFLUOROBENZOATE
• SY218549
• Benzoic acid, 4-bromo-2,3-difluoro-, methyl ester
• Z2687190963
• AKOS027421478
• EN300-314211
• 1807244-07-0
• s10837
• SCHEMBL17128958
• PS-10106
• CS-0105524
• Z1862015896
• QHVUOZGYQHNVAX-UHFFFAOYSA-N
• methyl 4-bromo-2,3-difluoro-benzoate
• MFCD27578309

• MDL： MFCD27578309
• Inchi： 1S/C8H5BrF2O2/c1-13-8(12)4-2-3-5(9)7(11)6(4)10/h2-3H,1H3
• InChI Key： QHVUOZGYQHNVAX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)OC)=C(C=1F)F

Computed Properties

• Exact Mass: 249.94410 g/mol
• Monoisotopic Mass: 249.94410 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3
• Molecular Weight: 251.02

Additional information on Methyl 4-bromo-2,3-difluorobenzoate

Methyl 4-bromo-2,3-difluorobenzoate (CAS No. 1807244-07-0): An Overview of a Versatile Intermediate in Pharmaceutical and Organic Synthesis

Methyl 4-bromo-2,3-difluorobenzoate (CAS No. 1807244-07-0) is a highly versatile compound that has gained significant attention in the fields of pharmaceutical and organic synthesis due to its unique chemical structure and reactivity. This compound is characterized by the presence of a bromine atom, two fluorine atoms, and a methyl ester group, making it an excellent starting material for a wide range of synthetic transformations.

The chemical structure of Methyl 4-bromo-2,3-difluorobenzoate (C₉H₆BrF₂O₂) offers several key advantages in synthetic chemistry. The bromine atom can be readily substituted in various cross-coupling reactions, such as Suzuki-Miyaura coupling and Stille coupling, to introduce a wide array of functional groups. The fluorine atoms provide valuable electronic and steric effects, which can significantly influence the properties of the final products. Additionally, the methyl ester group can be hydrolyzed to the corresponding carboxylic acid or converted to other functional groups, further expanding its synthetic utility.

In recent years, Methyl 4-bromo-2,3-difluorobenzoate has been extensively studied for its potential applications in the development of novel pharmaceuticals. One notable area of research involves the synthesis of fluorinated compounds for use as imaging agents in positron emission tomography (PET). Fluorine-18 labeled compounds derived from this intermediate have shown promise in improving the sensitivity and specificity of PET imaging, which is crucial for early detection and diagnosis of various diseases, including cancer.

Beyond imaging agents, Methyl 4-bromo-2,3-difluorobenzoate has also been utilized in the synthesis of bioactive molecules with diverse therapeutic applications. For instance, a recent study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of novel antiviral agents targeting influenza viruses. The introduction of fluorine atoms was found to enhance the antiviral activity and reduce toxicity compared to non-fluorinated analogs.

The versatility of Methyl 4-bromo-2,3-difluorobenzoate extends to its use in the development of new materials and catalysts. Researchers at the University of California, Berkeley have explored its potential as a building block for constructing advanced materials with tailored properties. By incorporating this compound into polymer architectures, they have developed materials with enhanced thermal stability and mechanical strength, which are highly desirable for applications in electronics and aerospace industries.

In addition to its synthetic applications, Methyl 4-bromo-2,3-difluorobenzoate has been studied for its environmental impact. A recent study published in Environmental Science & Technology investigated the biodegradability and ecotoxicity of this compound. The results indicated that under controlled conditions, it exhibits moderate biodegradability and low ecotoxicity, suggesting that it can be used safely in industrial processes with appropriate environmental management practices.

The safety profile of Methyl 4-bromo-2,3-difluorobenzoate is another important consideration for its widespread use. Comprehensive safety data sheets (SDS) are available from reputable suppliers, providing detailed information on handling, storage, and disposal procedures. Adherence to these guidelines ensures that the compound can be used safely in both laboratory and industrial settings.

In conclusion, Methyl 4-bromo-2,3-difluorobenzoate (CAS No. 1807244-07-0) is a highly valuable intermediate with a broad range of applications in pharmaceutical development, organic synthesis, materials science, and environmental studies. Its unique chemical structure offers numerous opportunities for innovation and discovery across multiple scientific disciplines. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in modern chemistry.